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Compound of Interest

Compound Name: FN-439

Cat. No.: B1673521 Get Quote

439 stainless steel is a titanium-stabilized ferritic stainless steel with 18% chromium.[1] It is

designed for corrosion resistance in a variety of oxidizing environments, from freshwater to

boiling acids.[1] Its corrosion resistance is comparable to that of 304/304L stainless steel.[1]

Data Presentation
For clarity and ease of comparison, the chemical composition and mechanical and physical

properties of 439 stainless steel are summarized in the tables below.

Table 1: Chemical Composition of 439 Stainless Steel
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Element Content (%)

Carbon (C) ≤ 0.030

Silicon (Si) ≤ 1.00

Manganese (Mn) ≤ 1.00

Phosphorus (P) ≤ 0.040

Sulfur (S) ≤ 0.030

Chromium (Cr) 17.00 - 19.00

Nickel (Ni) ≤ 0.50

Nitrogen (N) ≤ 0.030

Titanium (Ti) [0.20+4(C+N)] min - 1.10 max

Iron (Fe) Balance

Source:[1]

Table 2: Mechanical Properties of 439 Stainless Steel

Property Value

Tensile Strength (MPa) ≥ 415

Yield Strength (0.2% Proof, MPa) ≥ 205

Elongation (% in 50mm) ≥ 22

Hardness (Rockwell B) ≤ 89

Hardness (Brinell) ≤ 183

Source:[1]

Table 3: Physical Properties of 439 Stainless Steel
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Property Value

Density (g/cm³) 7.70

Melting Point (°C) 1505

Thermal Expansion (x10⁻⁶ /K) 11.0

Modulus of Elasticity (GPa) 220

Thermal Conductivity (W/m.K) 25.0

Electrical Resistivity (x10⁻⁶ Ω.m) 0.60

Source:[1]

Experimental Protocols
Due to the nature of the available information, this section will outline a general experimental

workflow for characterizing the properties of a metallic alloy like 439 stainless steel, rather than

specific biological or chemical assays.

Workflow for Material Characterization
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Sample Preparation

Chemical Analysis
Mechanical Testing Corrosion Testing

Raw Material Procurement

Melting and Casting

Hot and Cold Rolling

Annealing

Optical Emission Spectrometry (OES)

Chemical Composition Verification

Inductively Coupled Plasma Mass
Spectrometry (ICP-MS)

Chemical Composition Verification

Combustion Analysis (for C, S, N)

Chemical Composition Verification

Tensile Testing

Mechanical Property Determination

Hardness Testing (Rockwell, Brinell)

Mechanical Property Determination

Impact Testing

Mechanical Property Determination

Salt Spray Test

Corrosion Resistance Evaluation

Potentiodynamic Polarization

Corrosion Resistance Evaluation

Stress Corrosion Cracking (SCC) Test

Corrosion Resistance Evaluation

Click to download full resolution via product page

Material Characterization Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1673521?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodologies for Key Experiments:

Optical Emission Spectrometry (OES): This technique is used to determine the elemental

composition of the steel. A high-energy spark is applied to the sample surface, causing

atoms to emit light at characteristic wavelengths. The intensity of the emitted light is

proportional to the concentration of each element.

Tensile Testing: A standardized sample is subjected to a controlled tension until it fractures.

This test determines the ultimate tensile strength, yield strength, and elongation, which are

crucial measures of the material's strength and ductility.

Rockwell Hardness Test: An indenter is pressed into the surface of the material with a

specific load. The depth of penetration is measured to determine the material's resistance to

localized plastic deformation.

Salt Spray Test: This is an accelerated corrosion test that exposes the sample to a salt spray

or fog at an elevated temperature. It is used to evaluate the material's resistance to corrosion

in a chloride-rich environment.

Potentiodynamic Polarization: An electrochemical test that measures the corrosion current

as a function of the applied potential. This provides information about the corrosion rate and

the passive film stability of the stainless steel.

Key Properties and Characteristics
Corrosion Resistance: 439 stainless steel exhibits excellent resistance to chloride stress

corrosion cracking.[1] Its general corrosion resistance is good, particularly in fresh water and

mildly oxidizing environments.[1]

Weldability: This grade of stainless steel has good weldability.[1] Due to titanium stabilization, it

does not require annealing after welding to restore ductility or to provide intergranular corrosion

resistance.[1]

Formability: Type 439 has superior formability capabilities and is heavily used in the automotive

industry.[1] It can be slightly work-hardened to increase its tensile strength.[1]

High-Temperature Properties: It possesses good continuous and cyclic oxidation resistance.[1]
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Logical Relationship of Properties
The following diagram illustrates the relationship between the chemical composition of 439

stainless steel and its resulting properties.

Chemical Composition

Resulting Properties

High Chromium (18%) Good Corrosion Resistance

Titanium Stabilization Excellent Weldability

Resistance to Intergranular CorrosionLow Carbon and Nitrogen

Good Formability

Click to download full resolution via product page

Composition-Property Relationship

In conclusion, while the initial query for "FN-439" did not yield information on a chemical

compound for drug development, a comprehensive overview of 439 Stainless Steel has been

provided. Should "FN-439" be an internal or alternative designation for a chemical entity, further

clarification on its chemical structure or a more common identifier is necessary to provide the

requested in-depth technical guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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